Cas no 61563-31-3 (Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride)
61563-31-3 structure
Product Name:Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride
CAS No:61563-31-3
MF:C10H13Cl2N
MW:218.122920751572
CID:474737
PubChem ID:21393874
Update Time:2025-04-19
Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride
- 8-chloro-7-methyl-1,2,3,4-tetrahydroisoquinoline,hydrochloride
- SCHEMBL11743091
- 61563-31-3
- 8-Chloro-7-methyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
- DTXSID10612931
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- Inchi: 1S/C10H12ClN.ClH/c1-7-2-3-8-4-5-12-6-9(8)10(7)11;/h2-3,12H,4-6H2,1H3;1H
- InChI Key: PNMUNNWJYNKSOJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=CC2=C1CNCC2.Cl
Computed Properties
- Exact Mass: 217.04269
- Monoisotopic Mass: 217.0425048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
Isoquinoline, 8-chloro-1,2,3,4-tetrahydro-7-methyl-, hydrochloride Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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